Cas no 14440-41-6 (Canophyllol)

Canophyllol structure
Canophyllol structure
Product Name:Canophyllol
CAS No:14440-41-6
MF:C30H50O2
MW:442.716809749603
CID:200023
PubChem ID:7330581
Update Time:2024-02-29

Canophyllol Chemical and Physical Properties

Names and Identifiers

    • 24,25,26-Trinoroleanan-3-one,28-hydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b)-
    • 28-Hydroxy-D:A-friedooleanan-3-one
    • [4R-(4a,4aa,6ab,6ba,8aa,12aa,12bb,14aa,14bb)]-Eicosahydro-8a-(hydroxymethyl)-4,4a,6b,11,11,12b,14a-heptamethyl-3(2H)-picenone
    • 28-Hydroxyfriedelin
    • 2-Deoxyendodesmiadiol
    • 3(2H)-Picenone,eicosahydro-8a-(hydroxymethyl)-4,4a,6b,11,11,12b,14a-heptamethyl-,(4R,4aS,6aS,6bR,8aS,12aS,12bS,14aS,14bS)-
    • Canophyllol
    • D:A-Friedooleanan-3-one,28-hydroxy- (8CI)
    • AKOS040740310
    • (4R,4aS,6aS,6aS,6bR,8aS,12aS,14aS,14bS)-8a-(hydroxymethyl)-4,4a,6a,6b,11,11,14a-heptamethyl-2,4,5,6,6a,7,8,9,10,12,12a,13,14,14b-tetradecahydro-1H-picen-3-one
    • DTXSID101035465
    • CHEMBL483012
    • 14440-41-6
    • SCHEMBL4413819
    • ConMedNP.2267
    • Inchi: 1S/C30H50O2/c1-20-21(32)8-9-22-26(20,4)11-10-23-27(22,5)13-14-29(7)24-18-25(2,3)12-16-30(24,19-31)17-15-28(23,29)6/h20,22-24,31H,8-19H2,1-7H3/t20-,22+,23-,24-,26+,27-,28+,29-,30+/m0/s1
    • InChI Key: YPWQSKQSNNTXOL-TWWFCBCGSA-N
    • SMILES: OC[C@]12CCC(C)(C)C[C@H]1[C@]1(C)CC[C@@]3(C)[C@@H]4CCC([C@H](C)[C@@]4(C)CC[C@@H]3[C@@]1(C)CC2)=O

Computed Properties

  • Exact Mass: 442.381
  • Monoisotopic Mass: 442.381
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 1
  • Complexity: 801
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 8.2

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